Cas no 231278-65-2 (3-Fluoro-4-(3-fluorophenyl)methoxyaniline)

3-Fluoro-4-(3-fluorophenyl)methoxyaniline is a fluorinated aniline derivative with potential applications in pharmaceutical and agrochemical research. Its structure features dual fluorine substitutions, enhancing its electronic properties and metabolic stability, which may be advantageous in drug discovery. The presence of a 3-fluorophenyl methoxy group contributes to increased lipophilicity, potentially improving membrane permeability. This compound serves as a versatile intermediate for synthesizing more complex molecules, particularly in the development of bioactive compounds. Its well-defined chemical properties make it suitable for use in cross-coupling reactions and other transformations requiring precise functionalization. The compound is typically handled under controlled conditions due to its amine functionality.

3-Fluoro-4-(3-fluorophenyl)methoxyaniline structure

231278-65-2 structure

Product Name:3-Fluoro-4-(3-fluorophenyl)methoxyaniline

CAS No:231278-65-2

MF:C₁₃H₁₁F₂NO

MW:235.229350328445

CID:1413079

PubChem ID:21920053

Update Time:2025-06-07

3-Fluoro-4-(3-fluorophenyl)methoxyaniline Chemical and Physical Properties

Names and Identifiers

- Benzenamine, 3-fluoro-4-[(3-fluorophenyl)methoxy]-
- SCHEMBL3321494
- Z408086600
- 231278-65-2
- 3-fluoro-4-(3-fluoro-benzyloxy)-phenylamine
- 3-Fluoro-4-[(3-fluorophenyl)methoxy]benzenamine
- AKOS009403421
- USOZORKORACUMN-UHFFFAOYSA-N
- DTXSID201242825
- G34074
- EN300-68910
- 3-fluoro-4-[(3-fluorophenyl)methoxy]aniline
- 3-Fluoro-4-(3-fluorophenyl)methoxyaniline
- Inchi： 1S/C13H11F2NO/c14-10-3-1-2-9(6-10)8-17-13-5-4-11(16)7-12(13)15/h1-7H,8,16H2
- InChI Key： USOZORKORACUMN-UHFFFAOYSA-N
- SMILES： FC1C=C(C=CC=1OCC1C=CC=C(C=1)F)N

Computed Properties

Exact Mass: 235.08093
Monoisotopic Mass: 235.08087030g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 240
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 35.2Å²

Experimental Properties

PSA: 35.25

3-Fluoro-4-(3-fluorophenyl)methoxyaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F601033-5mg	3-Fluoro-4-[(3-fluorophenyl)methoxy]aniline	231278-65-2		5mg	$ 50.00	2022-06-04
TRC	F601033-10mg	3-Fluoro-4-[(3-fluorophenyl)methoxy]aniline	231278-65-2		10mg	$ 65.00	2022-06-04
TRC	F601033-50mg	3-Fluoro-4-[(3-fluorophenyl)methoxy]aniline	231278-65-2		50mg	$ 95.00	2022-06-04
Enamine	EN300-68910-0.05g	3-fluoro-4-[(3-fluorophenyl)methoxy]aniline	231278-65-2	95.0%	0.05g	$42.0	2025-02-20
Enamine	EN300-68910-0.1g	3-fluoro-4-[(3-fluorophenyl)methoxy]aniline	231278-65-2	95.0%	0.1g	$66.0	2025-02-20
Enamine	EN300-68910-0.25g	3-fluoro-4-[(3-fluorophenyl)methoxy]aniline	231278-65-2	95.0%	0.25g	$92.0	2025-02-20
Enamine	EN300-68910-0.5g	3-fluoro-4-[(3-fluorophenyl)methoxy]aniline	231278-65-2	95.0%	0.5g	$175.0	2025-02-20
Enamine	EN300-68910-1.0g	3-fluoro-4-[(3-fluorophenyl)methoxy]aniline	231278-65-2	95.0%	1.0g	$256.0	2025-02-20
Enamine	EN300-68910-2.5g	3-fluoro-4-[(3-fluorophenyl)methoxy]aniline	231278-65-2	95.0%	2.5g	$503.0	2025-02-20
Enamine	EN300-68910-5.0g	3-fluoro-4-[(3-fluorophenyl)methoxy]aniline	231278-65-2	95.0%	5.0g	$743.0	2025-02-20